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Compound of Interest

Compound Name:
Tetraethylammonium

hexafluorophosphate

Cat. No.: B1346808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal characteristics of

tetraethylammonium hexafluorophosphate (TEAHFP), a quaternary ammonium salt with

applications in electrochemistry and as a supporting electrolyte. A key physical property for the

handling and application of this compound is its melting point, which dictates its thermal

stability and phase behavior.

Thermal Properties of Tetraethylammonium
Hexafluorophosphate
The reported melting point of tetraethylammonium hexafluorophosphate suggests that it

has high thermal stability. Commercial suppliers consistently report that the compound does not

have a sharp melting point but rather decomposes at or above 300 °C.
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Compound
Name

Molecular
Formula

CAS Number
Reported
Melting Point
(°C)

Notes

Tetraethylammon

ium

Hexafluorophosp

hate

C₈H₂₀F₆NP 429-07-2 ≥300

Decomposition

observed at this

temperature.

Experimental Determination of Melting Point
The melting point and thermal stability of tetraethylammonium hexafluorophosphate are

typically determined using thermal analysis techniques such as Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA). While specific experimental

protocols for tetraethylammonium hexafluor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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